Cas no 135908-45-1 (ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate)

• Product Name: ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate
• CAS No: 135908-45-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD20702136
• CID: 2135312
• PubChem ID: 23149693
• Update Time: 2024-11-02

ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-amino-Bicyclo[2.2.2]octane-1-carboxylic acid ethyl ester
• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-aMino-, ethyl ester
• ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate
• SCHEMBL1306329
• ethyl4-aminobicyclo[2.2.2]octane-1-carboxylate
• DTXSID601181605
• SB13271
• QUVAHJOADQNEIP-UHFFFAOYSA-N
• 135908-45-1
• EN300-2848707
• D75332
• DA-21320
• CS-0092267

• MDL： MFCD20702136
• Inchi： 1S/C11H19NO2/c1-2-14-9(13)10-3-6-11(12,7-4-10)8-5-10/h2-8,12H2,1H3
• InChI Key： QUVAHJOADQNEIP-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCC(CC1)(CC2)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives